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Compound Name: 5-Nitro-2-pyridineacetonitrile

Cat. No.: B056153 Get Quote

An In-depth Technical Guide to the Safe Handling of 5-Nitro-2-pyridineacetonitrile

This guide provides comprehensive safety and handling protocols for 5-Nitro-2-
pyridineacetonitrile (CAS No. 123846-66-2), a compound of interest for researchers and

professionals in drug development and chemical synthesis. Given that the toxicological

properties of this specific molecule have not been fully investigated, this document synthesizes

data from structurally related compounds to establish a robust framework for its safe utilization

in a laboratory setting.[1][2] The procedures outlined herein are grounded in established

principles of chemical safety to ensure the well-being of laboratory personnel and the integrity

of research.

Hazard Identification and Risk Assessment
5-Nitro-2-pyridineacetonitrile incorporates three key functional groups that dictate its hazard

profile: a pyridine ring, a nitro group, and an acetonitrile moiety. This combination suggests a

significant potential for toxicity and reactivity. The primary hazards are anticipated to be acute

toxicity via oral, dermal, and inhalation routes, as well as irritation to the skin and eyes.[2][3][4]

[5][6]

The aromatic nitro group suggests potential for systemic effects, including

methaemoglobinaemia, which is characterized by headache, cardiac dysrhythmias, and

cyanosis (a blue discoloration of the blood).[5] The acetonitrile functional group is associated

with the risk of releasing hydrogen cyanide upon decomposition, a highly toxic substance.[1]
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Inferred GHS Classification
Based on data from analogous compounds, the following Globally Harmonized System (GHS)

classifications are anticipated for 5-Nitro-2-pyridineacetonitrile.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 or 4
Toxic or Harmful if

swallowed[2][3][5]

Acute Toxicity, Dermal Category 3 or 4
Toxic or Harmful in contact with

skin[1][2][3]

Acute Toxicity, Inhalation Category 3 or 4 Toxic or Harmful if inhaled[2][3]

Skin Corrosion/Irritation Category 2 Causes skin irritation[1][2][7][8]

Serious Eye Damage/Irritation Category 2A
Causes serious eye irritation[1]

[2][7][8]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

May cause respiratory

irritation[2][4][5]

Physical and Chemical Properties
Understanding the physical properties of 5-Nitro-2-pyridineacetonitrile is crucial for its

appropriate handling and storage.
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Property Value

Molecular Formula C₇H₅N₃O₂

Molecular Weight 163.13 g/mol

Appearance Brown to reddish-brown solid

Melting Point 66.0-66.5 °C

Boiling Point 342 °C

Density 1.351 g/cm³

Flash Point 161 °C

Storage Temperature 2-8°C under inert gas

(Data sourced from ChemicalBook)[9]

Exposure Controls and Personal Protection
A multi-layered approach to exposure control, combining engineering controls and personal

protective equipment (PPE), is mandatory.

Engineering Controls
Chemical Fume Hood: All handling of 5-Nitro-2-pyridineacetonitrile, including weighing,

transferring, and preparing solutions, must be conducted in a properly functioning chemical

fume hood to minimize inhalation exposure.[1][2]

Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are

diluted and removed.[3]

Safety Stations: Eyewash stations and safety showers must be readily accessible and in

close proximity to the workstation where the compound is handled.[1][2]

Personal Protective Equipment (PPE)
The selection of PPE is critical to prevent dermal, ocular, and respiratory exposure.
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Eye and Face Protection: Wear chemical safety goggles that meet OSHA's 29 CFR

1910.133 or European Standard EN166 specifications.[1][10] A face shield should be worn in

addition to goggles when there is a splash hazard.

Skin Protection:

Gloves: Wear chemical-resistant gloves (e.g., nitrile) inspected for integrity before each

use. Dispose of contaminated gloves properly.[7][11]

Lab Coat: A flame-retardant lab coat or chemical-resistant apron must be worn to protect

against skin contact.

Respiratory Protection: If there is a risk of generating dust or aerosols that cannot be

controlled by a fume hood, a NIOSH/MSHA or European Standard EN 149 approved

respirator is required.[1][2]

Workflow for Donning and Doffing PPE

PPE Donning Sequence

PPE Doffing Sequence

1. Lab Coat 2. Respirator (if needed) 3. Goggles / Face Shield 4. Gloves

1. Gloves 2. Goggles / Face Shield 3. Lab Coat 4. Respirator (if needed)

Click to download full resolution via product page

Caption: Sequential workflow for correctly donning and doffing Personal Protective Equipment

(PPE).

Safe Handling and Storage Protocols
Adherence to strict handling and storage procedures is essential to mitigate risks.
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Handling
Work Area Preparation: Designate a specific area within a chemical fume hood for handling

the compound. Ensure the area is clean and free of incompatible materials.

Avoid Generation of Dust/Aerosols: Handle the solid material carefully to avoid creating dust.

[5]

Grounding: When transferring the substance, ground and bond containers and receiving

equipment to prevent static discharge, which could be an ignition source.[5]

Personal Hygiene: Do not eat, drink, or smoke in the laboratory.[2][4] Wash hands and face

thoroughly after handling the compound and before leaving the work area.[2][3][7][8]

Contaminated Clothing: Remove and wash contaminated clothing before reuse.[5][7]

Storage
Container: Keep the container tightly closed and properly labeled.[1][3][7]

Location: Store in a cool, dry, and well-ventilated area designated for toxic chemicals.[1][3][7]

The recommended storage temperature is between 2-8°C.[9]

Light Sensitivity: Protect the compound from light, as related pyridine compounds can be

light-sensitive.[1]

Incompatibilities: Segregate from incompatible materials. Violent reactions can occur when

certain chemicals are mixed.[12]

Strong Oxidizing Agents: Avoid storage near strong oxidizers.[1][2][5]

Strong Acids and Bases: Store away from strong acids and bases.[2][5]

Heat and Ignition Sources: Keep away from open flames, hot surfaces, and other sources

of ignition.[1][5]

Emergency Procedures
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A clear, rehearsed emergency plan is critical. Immediate and appropriate action can

significantly reduce the severity of an incident.

Personal Exposure
Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open.[7][13] Remove contact lenses if present

and easy to do.[7] Seek immediate medical

attention.[2]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing all contaminated clothing and shoes.

[7][8][13] Seek immediate medical attention if

irritation persists or if symptoms develop.[1][7]

Inhalation

Move the individual to fresh air immediately.[1]

[13] If breathing is difficult or has stopped,

provide artificial respiration (do not use mouth-

to-mouth if the substance was ingested or

inhaled).[1][2] Seek immediate medical

attention.[1][5]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water.[2][4] Never give anything by mouth to an

unconscious person.[11] Seek immediate

medical attention.[1][3]

Spill Response
For any spill, prioritize personal safety and environmental protection.

Spill Response Workflow
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Spill Occurs

Alert personnel and evacuate immediate area

Step 1

Don appropriate PPE

Step 2

Remove all ignition sources

Step 3

Contain the spill with inert absorbent material
(e.g., sand, vermiculite)

Step 4

Carefully collect material into a sealed,
labeled hazardous waste container

Step 5

Decontaminate the spill area

Step 6

Dispose of waste according to regulations

Step 7

Report the incident

Step 8

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a chemical spill in the laboratory.
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Fire Response
Extinguishing Media: Use a dry chemical, carbon dioxide, water spray, or alcohol-resistant

foam extinguisher.[2][3]

Hazards: The compound is combustible and may explode when heated.[1] Thermal

decomposition can produce toxic gases, including carbon oxides (CO, CO₂), nitrogen oxides

(NOx), and hydrogen cyanide.[1][5][8]

Firefighter Precautions: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA).[2][5][8]

Disposal Considerations
Chemical waste must be managed responsibly to prevent environmental contamination and

ensure regulatory compliance.

Classification: 5-Nitro-2-pyridineacetonitrile must be treated as hazardous waste.

Procedure: Dispose of the compound and any contaminated materials (e.g., gloves,

absorbent pads) in a designated, sealed, and properly labeled hazardous waste container.[1]

Regulations: All disposal practices must comply with local, regional, and national hazardous

waste regulations.[1][2][8] Do not empty into drains.[1]

Conclusion
While 5-Nitro-2-pyridineacetonitrile is a valuable intermediate in chemical research, its

structural features suggest significant health hazards. A thorough understanding of these risks,

coupled with strict adherence to the engineering controls, personal protective equipment, and

handling protocols detailed in this guide, is paramount for its safe use. By fostering a proactive

safety culture, researchers can mitigate risks and ensure a secure laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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